Cas no 1555177-41-7 (Octahydro-1H-cyclopenta[e][1,4]oxazepine)

• Product Name: Octahydro-1H-cyclopenta[e][1,4]oxazepine
• CAS No: 1555177-41-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5046965
• Update Time: 2025-06-28

Octahydro-1H-cyclopenta[e][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• octahydro-1H-cyclopenta[e][1,4]oxazepine
• 2,3,5,5a,6,7,8,8a-octahydro-1H-cyclopenta[e][1,4]oxazepine
• Octahydro-1H-cyclopenta[e][1,4]oxazepine

• Inchi： 1S/C8H15NO/c1-2-7-6-10-5-4-9-8(7)3-1/h7-9H,1-6H2
• InChI Key： DFKWHCVJUDYDIA-UHFFFAOYSA-N
• SMILES： O1CCNC2CCCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3

Additional information on Octahydro-1H-cyclopenta[e][1,4]oxazepine

Comprehensive Overview of Octahydro-1H-cyclopenta[e][1,4]oxazepine (CAS No. 1555177-41-7)

Octahydro-1H-cyclopenta[e][1,4]oxazepine (CAS No. 1555177-41-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of oxazepine derivatives, which are known for their potential applications in drug discovery and material science. The cyclopenta[e][1,4]oxazepine scaffold is particularly intriguing because of its fused ring system, offering a versatile platform for synthetic modifications and biological activity studies.

In recent years, the demand for novel heterocyclic compounds like Octahydro-1H-cyclopenta[e][1,4]oxazepine has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. Researchers are actively exploring its potential as a pharmacophore in the development of central nervous system (CNS) drugs, given its structural similarity to other bioactive molecules. The compound's CAS No. 1555177-41-7 is frequently searched in academic databases and patent literature, reflecting its growing relevance in scientific circles.

One of the key reasons for the interest in Octahydro-1H-cyclopenta[e][1,4]oxazepine is its potential role in addressing neurodegenerative diseases, a hot topic in modern healthcare. With an aging global population, conditions like Alzheimer's and Parkinson's disease are becoming increasingly prevalent, and researchers are keen to identify new molecular targets. The compound's oxazepine core may interact with neurotransmitter systems, making it a candidate for further investigation in neurological drug development.

From a synthetic chemistry perspective, Octahydro-1H-cyclopenta[e][1,4]oxazepine presents both challenges and opportunities. Its fused bicyclic structure requires precise synthetic routes, often involving catalytic hydrogenation or ring-closing metathesis. These methods are widely discussed in organic chemistry forums, where professionals seek optimized protocols for high-yield production. The compound's CAS No. 1555177-41-7 is also a common query in chemical supplier databases, indicating its commercial viability.

Beyond pharmaceuticals, Octahydro-1H-cyclopenta[e][1,4]oxazepine has potential applications in material science. Its rigid framework and heteroatom content make it a candidate for designing advanced polymers or ligands in catalysis. This versatility aligns with the broader trend of multi-disciplinary research, where a single compound can bridge gaps between chemistry, biology, and engineering. Searches for oxazepine-based materials have increased, reflecting this interdisciplinary interest.

Quality control and analytical characterization are critical for Octahydro-1H-cyclopenta[e][1,4]oxazepine, given its complex structure. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for verifying purity and identity. These methods are frequently discussed in research papers and industry guidelines, ensuring that the compound meets stringent standards for laboratory or industrial use. The CAS No. 1555177-41-7 serves as a unique identifier in these analytical workflows.

In summary, Octahydro-1H-cyclopenta[e][1,4]oxazepine (CAS No. 1555177-41-7) represents a compelling case study in modern chemical innovation. Its potential applications in drug discovery, material science, and catalysis make it a subject of ongoing research and commercial interest. As scientific inquiries into heterocyclic compounds continue to expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.